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Compound of Interest

Compound Name: CAY10746

Cat. No.: B10821377

Audience: This document is intended for researchers, scientists, and drug development
professionals working with the selective ROCK inhibitor, CAY10746.

Introduction: CAY10746 is a potent and selective inhibitor of Rho-associated coiled-coil
containing protein kinase 1 (ROCK1) and ROCK2, with IC50 values of 14 nM and 3 nM,
respectively.[1][2] It demonstrates high selectivity for ROCK kinases over a broad panel of
other kinases.[1] Due to its role in regulating cellular processes like cytoskeletal organization,
cell motility, and smooth muscle contraction, CAY10746 is a valuable tool for research in areas
such as diabetic retinopathy, where it has been shown to protect retinal neurons from apoptosis
and oxidative stress.[1][2][3]

Proper preparation of a stable, concentrated stock solution is critical for obtaining accurate and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for
CAY10746.[1] This document provides a detailed protocol for the preparation, storage, and
handling of CAY10746 stock solutions in DMSO.

Quantitative Data Summary

The following tables summarize the key properties and inhibitory activities of CAY10746.

Table 1: Physicochemical Properties of CAY10746
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Property Value Reference
4-(dimethylamino)-N-[3-[[2-
[(4-ox0-4H-1-benzopyran-

Formal Name 7- [1]
yl)oxylacetyllJamino]phenyl
]-benzamide

CAS Number 2247240-76-0 [1]

Molecular Formula C26H23N30s5 [1]

Formula Weight 457.5 g/mol [1]

Purity >95% [1]

Formulation A crystalline solid [1]

| Solubility | Soluble in DMSO |[[1] |
Table 2: CAY10746 In Vitro Inhibitory Activity

Target ICs0 (NM) Reference

ROCK?2 3 [112]

ROCK1 14 [1](2]

LIMK2 46 [1]

PKG1a 517 [1]

PKG1p 660 [1]

Aurora A 1,072 [1]

Aurora B 1,239 [1]

| PKA | >10,000 [[1] |

Table 3: Recommended Storage Conditions
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Storage .

Format Stability Reference
Temperature

Solid Powder -20°C 24 years [1]

Stock Solution in
-20°C 1 month [2]

DMSO

| Stock Solution in DMSO | -80°C | 6 months |[2] |

Experimental Protocols

Materials and Equipment
o CAY10746 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protected microcentrifuge tubes or vials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, water bath)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 10 mM CAY10746 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution. Calculations can be
adjusted for different desired concentrations.

1. Pre-Preparation:
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» Before opening, bring the vial of CAY10746 powder to room temperature to prevent
condensation of moisture, which can affect compound stability.

e Ensure that a fresh or anhydrous stock of DMSO is used, as DMSO is hygroscopic and
absorbed moisture can impact the solubility and stability of the compound.[4][5]

2. Weighing the Compound:

» Tare a sterile microcentrifuge tube on a precision balance.
o Carefully weigh the desired amount of CAY10746 powder (e.g., 1 mg) into the tube. Record
the exact weight.

3. Calculating the Required DMSO Volume:

o Use the following formula to calculate the volume of DMSO needed to achieve a 10 mM
concentration:

4. Dissolving the Compound:

¢ Using a calibrated micropipette, add the calculated volume (218.6 pL) of anhydrous DMSO
to the tube containing the CAY10746 powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

¢ Visually inspect the solution against a light source to ensure there are no visible particulates.
If dissolution is difficult, sonicate the tube in a water bath for 5-10 minutes or warm it gently
(not exceeding 40-50°C).[6]

5. Storage and Handling:

o For long-term storage, aliquot the stock solution into smaller, single-use volumes in amber
vials to avoid repeated freeze-thaw cycles and light exposure.[6][7]
» Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Protocol 2: Preparation of Working Solutions

When preparing diluted working solutions for agueous-based assays (e.g., cell culture media),
it is crucial to avoid precipitation of the compound.

1. Intermediate Dilution:
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e |tis best practice to first make serial dilutions of the concentrated DMSO stock solution in
DMSO before the final dilution into your aqueous buffer or medium.[4][8] Abruptly diluting a
high-concentration DMSO stock into an aqueous solution can cause the compound to
precipitate.[4]

2. Final Dilution:

e Slowly add the intermediate DMSO dilution to the aqueous experimental medium while
vortexing or mixing to ensure rapid dispersion.[6]

e The final concentration of DMSO in the assay should be kept to a minimum, typically below
0.1% (v/v), as higher concentrations can be toxic to cells.

» Crucially, always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments to account for any effects of the solvent itself.[4]

Visualizations
Workflow for CAY10746 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. caymanchem.com [caymanchem.com]

. medchemexpress.com [medchemexpress.com]

. CAY10746|CAS 2247240-76-0|DC Chemicals [dcchemicals.com]

. FAQs on Inhibitor Preparation [sigmaaldrich.com]

. Dimethyl sulfoxide (DMSO): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
. file.selleckchem.com [file.selleckchem.com]

. phytotechlab.com [phytotechlab.com]

°
(0] ~ (o)) ()] EEN w N =

. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Note: Preparation and Handling of
CAY 10746 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821377#preparing-cay10746-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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